Cas no 1216363-82-4 ((E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid)

• Product Name: (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid
• CAS No: 1216363-82-4
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 5079541
• Update Time: 2026-03-01

(E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid

• Inchi： 1S/C11H9BrO4/c12-8-6-10-9(15-3-4-16-10)5-7(8)1-2-11(13)14/h1-2,5-6H,3-4H2,(H,13,14)
• InChI Key： REHUDSQVQZNPMP-UHFFFAOYSA-N
• SMILES： C(C1=C(C=C2OCCOC2=C1)Br)=CC(=O)O

Additional information on (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid

Research Briefing on (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid (CAS: 1216363-82-4)

(E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid (CAS: 1216363-82-4) is a synthetic small molecule that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by a brominated dihydrobenzodioxin core conjugated to an acrylic acid moiety, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a building block for more complex pharmacophores, as well as its direct interactions with biological targets.

Recent research has focused on the synthesis and optimization of (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The bromine atom at the 7-position of the benzodioxin ring has been shown to be crucial for binding affinity, while the acrylic acid group facilitates interactions with polar residues in the kinase active site.

In addition to its role in kinase inhibitor development, (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid has been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory effects on NF-κB signaling, a key pathway in inflammation and immune response. The researchers attributed this activity to the compound's ability to modulate the interaction between NF-κB and its regulatory proteins, suggesting potential applications in treating chronic inflammatory diseases.

The compound's mechanism of action has also been explored in the context of neurodegenerative diseases. Preliminary in vitro studies indicate that (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inhibiting amyloid-beta aggregation. These findings, published in ACS Chemical Neuroscience (2023), highlight the compound's potential as a multifunctional agent for Alzheimer's disease therapy, though further in vivo validation is required.

From a chemical perspective, recent advances in the synthesis of (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid have focused on improving yield and scalability. A 2023 publication in Organic Process Research & Development described a novel catalytic system for the Heck coupling reaction used in the compound's synthesis, achieving a 78% yield with excellent stereoselectivity. This methodological improvement is particularly significant for industrial-scale production, addressing previous challenges in the large-scale preparation of this important intermediate.

Looking forward, the versatility of (E)-3-(7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acrylic acid as a chemical scaffold suggests continued interest in its applications. Current research directions include the development of prodrug formulations to enhance oral bioavailability and the exploration of its use in PROTAC (proteolysis targeting chimera) technology for targeted protein degradation. As these studies progress, this compound is likely to remain an important focus in medicinal chemistry and drug discovery efforts.